![molecular formula C16H16Cl2O3 B3936243 2,4-dichloro-1-[2-(2-ethoxyphenoxy)ethoxy]benzene](/img/structure/B3936243.png)
2,4-dichloro-1-[2-(2-ethoxyphenoxy)ethoxy]benzene
Overview
Description
2,4-dichloro-1-[2-(2-ethoxyphenoxy)ethoxy]benzene, also known as diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used in the treatment of pain and inflammation. It was first synthesized in 1966 by Ciba-Geigy (now Novartis) and has since become one of the most commonly prescribed drugs in the world.
Mechanism of Action
Diclofenac works by inhibiting the activity of cyclooxygenase (COX), an enzyme that is responsible for the production of prostaglandins. Prostaglandins are lipid compounds that play a key role in the inflammatory response. By inhibiting COX, 2,4-dichloro-1-[2-(2-ethoxyphenoxy)ethoxy]benzene reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects:
Diclofenac has a number of biochemical and physiological effects on the body. It has been shown to reduce the production of cytokines, which are proteins that play a key role in the inflammatory response. In addition, this compound has been shown to reduce the activity of neutrophils, a type of white blood cell that is involved in the inflammatory response. Diclofenac also has an effect on platelet aggregation, which can increase the risk of bleeding.
Advantages and Limitations for Lab Experiments
Diclofenac has a number of advantages for use in lab experiments. It is readily available, relatively inexpensive, and has a well-established mechanism of action. However, there are also limitations to its use. Diclofenac can have off-target effects, which can complicate the interpretation of experimental results. In addition, the optimal dose and duration of treatment may vary depending on the experimental model.
Future Directions
There are a number of future directions for research on 2,4-dichloro-1-[2-(2-ethoxyphenoxy)ethoxy]benzene. One area of interest is the development of new formulations and delivery methods that can improve the efficacy and safety of the drug. Another area of interest is the investigation of this compound as a potential treatment for other conditions, such as Alzheimer's disease and Parkinson's disease. Finally, there is ongoing research into the mechanisms of action of this compound and how it interacts with other signaling pathways in the body.
Scientific Research Applications
Diclofenac has been extensively studied for its anti-inflammatory, analgesic, and antipyretic properties. It is commonly used to treat pain and inflammation associated with conditions such as arthritis, gout, and menstrual cramps. In addition, 2,4-dichloro-1-[2-(2-ethoxyphenoxy)ethoxy]benzene has been shown to have anticancer properties and is being investigated as a potential treatment for various types of cancer.
properties
IUPAC Name |
2,4-dichloro-1-[2-(2-ethoxyphenoxy)ethoxy]benzene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16Cl2O3/c1-2-19-15-5-3-4-6-16(15)21-10-9-20-14-8-7-12(17)11-13(14)18/h3-8,11H,2,9-10H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHFOFVFTGUEVID-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1OCCOC2=C(C=C(C=C2)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16Cl2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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